6-Bromo-7,8-dichloro-N4-methylquinoline-3,4-diamine

• Molecular Formula: C10H8BrCl2N3
• Molecular Weight: 321.00 g/mol
• IUPAC Name: 6-bromo-7,8-dichloro-4-N-methylquinoline-3,4-diamine
• InChI: InChI=1S/C10H8BrCl2N3/c1-15-9-4-2-5(11)7(12)8(13)10(4)16-3-6(9)14/h2-3H,14H2,1H3,(H,15,16)
• InChI Key: YXWGIQLWMXRKAT-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C=NC2=C(C(=C(C=C21)Br)Cl)Cl)N

Description

6-Bromo-7,8-dichloro-N4-methylquinoline-3,4-diamine is a halogenated quinoline derivative characterized by a bromo substituent at position 6, dichloro groups at positions 7 and 8, and a methyl group on the N4 nitrogen of the quinoline core.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Bromo-7,8-dichloro-N4-methylquinoline-3,4-diamine typically involves multi-step reactions starting from commercially available precursors. The process often includes halogenation, amination, and methylation reactions under controlled conditions. Specific details on the synthetic routes and reaction conditions are proprietary and may vary depending on the manufacturer .

Industrial Production Methods

Industrial production of this compound involves scaling up the laboratory synthesis methods while ensuring safety, efficiency, and cost-effectiveness. The process may include optimization of reaction conditions, use of catalysts, and implementation of purification techniques to achieve high purity and yield .

Chemical Reactions Analysis

Types of Reactions

6-Bromo-7,8-dichloro-N4-methylquinoline-3,4-diamine undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one atom or group with another, commonly using nucleophiles or electrophiles under specific conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

Substitution: Nucleophiles like amines, thiols, and electrophiles like alkyl halides.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinoline N-oxides, while reduction may produce amines or alcohols. Substitution reactions can lead to various substituted quinoline derivatives .

Scientific Research Applications

6-Bromo-7,8-dichloro-N4-methylquinoline-3,4-diamine has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs and treatments.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 6-Bromo-7,8-dichloro-N4-methylquinoline-3,4-diamine involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes, receptors, or other proteins, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Substituent Analysis

The compound’s uniqueness lies in its substitution pattern. Below is a comparative analysis with structurally related quinoline derivatives:

Compound Name	Substituents	Key Features
6-Bromo-7,8-dichloro-N4-methylquinoline-3,4-diamine	Br (6), Cl (7,8), -NH₂ (3,4), -N(CH₃) (N4)	High halogen density; polar diamino groups; potential for hydrogen bonding.
(7R,8R,10S)-10-Bromo-4,8-dimethoxy-...	Br (10), OCH₃ (4,8), methyl (2), fused furo-pyranoquinoline	Reduced halogenation; methoxy groups enhance lipophilicity; complex bicyclic structure .
4-Bromo-6-methoxy-2-methylquinoline	Br (4), OCH₃ (6), CH₃ (2)	Methoxy group at 6 alters electronic properties; simpler substitution pattern .
6-Bromo-3,4-dichloro-8-methylquinoline	Br (6), Cl (3,4), CH₃ (8)	Dichloro at 3,4 (vs. 7,8 in target); positional isomerism affects steric bulk .

Physicochemical and Spectroscopic Properties

• Polarity and Solubility : The 3,4-diamine groups in the target compound increase polarity compared to methoxy- or methyl-substituted analogs, suggesting higher aqueous solubility .
• Spectroscopy: ESI-MS data for compound 2 (C₁₈H₂₂BrNO₄) shows isotopic peaks for bromine ([M – OCH₃]+ at m/z 364.1275 and 366.0756), a pattern expected for the target compound due to its bromo substituent . NMR shifts would differ significantly due to diamino vs. methoxy/methyl groups.

Research Findings and Data Gaps

• Spectral Data : While NMR and MS data are available for compound 2 , similar data for the target compound are lacking, highlighting a research gap.
• Thermal Properties : Melting points for related compounds (e.g., 117–118°C for compound 3 ) suggest the target may exhibit higher thermal stability due to increased halogenation.

Biological Activity

6-Bromo-7,8-dichloro-N4-methylquinoline-3,4-diamine is a synthetic compound belonging to the quinoline family, characterized by its unique halogenation and methylation patterns. This compound has garnered attention in medicinal chemistry due to its potential biological activities, including antimicrobial and anticancer properties. This article explores its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 6-Bromo-7,8-dichloro-N4-methylquinoline-3,4-diamine is C10H8BrCl2N4, with a molecular weight of approximately 321.00 g/mol. The presence of multiple halogens (bromine and chlorine) along with two amine functionalities contributes to its distinct chemical properties and biological activity.

Property	Value
Molecular Formula	C10H8BrCl2N4
Molecular Weight	321.00 g/mol
Key Functional Groups	Bromine, Chlorine, Amine

The biological activity of 6-Bromo-7,8-dichloro-N4-methylquinoline-3,4-diamine is believed to arise from its interactions with various biological targets. The compound may bind to enzymes or receptors through hydrogen bonding or hydrophobic interactions due to its halogen and amine groups. These interactions can disrupt normal cellular processes, leading to its observed biological effects.

Anticancer Activity

Recent studies have indicated that derivatives of quinoline compounds exhibit significant anticancer properties. For instance, related compounds have shown varying degrees of cytotoxicity against cancer cell lines such as MCF-7 (breast cancer) and SW480 (colon cancer). The structure-activity relationship (SAR) analysis suggests that modifications in the quinoline structure can enhance anticancer activity.

Case Study: Anticancer Screening

A study on similar quinoline derivatives reported the following IC50 values against MCF-7 and SW480 cell lines:

Compound Name	IC50 (MCF-7) µM	IC50 (SW480) µM
6-Bromo-7,8-dichloro-N4-methylquinoline-3,4-diamine	TBD	TBD
8a (related derivative)	15.85 ± 3.32	17.85 ± 0.92

The results indicated that structural variations significantly influence the potency of these compounds against cancer cell lines. Further research is needed to establish the specific IC50 values for 6-Bromo-7,8-dichloro-N4-methylquinoline-3,4-diamine.

Antimicrobial Activity

In addition to anticancer properties, preliminary investigations suggest that 6-Bromo-7,8-dichloro-N4-methylquinoline-3,4-diamine may possess antimicrobial activity. The halogenated structure is known to enhance the interaction with microbial enzymes or membranes, potentially leading to inhibition of growth or cell death in various pathogens.

Comparative Analysis with Similar Compounds

6-Bromo-7,8-dichloro-N4-methylquinoline-3,4-diamine shares structural similarities with other quinoline derivatives that have been studied for their biological activities. A comparative analysis reveals how modifications in substitution patterns can affect biological efficacy.

Compound Name	Structural Features	Unique Aspects
6-Bromo-5,7-difluoro-N4-methylquinoline-3,4-diamine	Fluorinated variant	Fluorine substitutions instead of chlorine
7-Bromo-4-chloro-6-methylquinoline	Halogenated quinoline derivative	Different substitution pattern